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Compound of Interest

Compound Name: Oleic Acid-d17

Cat. No.: B122635 Get Quote

For researchers, scientists, and drug development professionals utilizing Oleic Acid-d17 as an

internal standard or a tracer in metabolic studies, selecting a supplier that guarantees high

isotopic and chemical purity is paramount for generating accurate and reproducible data. This

guide provides a comparative analysis of commercially available Oleic Acid-d17, offering a

summary of supplier specifications, detailed experimental protocols for in-house validation, and

visual workflows to aid in your decision-making process.

Comparative Analysis of Supplier Specifications
Sourcing high-quality deuterated compounds is a critical first step in experimental design.

Below is a table summarizing the publicly available product specifications from various

suppliers of Oleic Acid-d17. It is important to note that specifications can be lot-specific, and it

is always recommended to request a lot-specific certificate of analysis (CoA) from the supplier.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity/Enric
hment

Chemical
Purity

Cayman

Chemical

Oleic Acid-

d17
223487-44-3 C₁₈H₁₇D₁₇O₂

≥99%

deuterated

forms (d1-

d17)[1][2][3]

≥95% (Oleic

Acid)[2]

FB Reagents
Oleic acid-

d17
223487-44-3 C₁₈H₁₇D₁₇O₂ 98%[4] 99%

MedChemEx

press

Oleic acid-

d17
223487-44-3 C₁₈H₁₇D₁₇O₂ Not specified Not specified

Alfa

Chemistry

Oleic acid-

d17
223487-44-3 C₁₈H₁₇D₁₇O₂ Not specified Not specified

Note: "Not specified" indicates that the information was not readily available on the product

webpage. Researchers should contact the supplier directly for detailed specifications.

Essential Experimental Protocols for Validation
Given the variability between batches and suppliers, independent verification of isotopic and

chemical purity is a crucial quality control step. The following are standard protocols that can be

adapted for the analysis of Oleic Acid-d17.

Determination of Isotopic Purity by High-Resolution
Mass Spectrometry (HRMS)
Objective: To determine the isotopic enrichment of deuterium in Oleic Acid-d17 and identify

the distribution of different deuterated species.

Methodology:

Sample Preparation:
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Prepare a stock solution of Oleic Acid-d17 in a suitable solvent (e.g., methanol or

acetonitrile) at a concentration of 1 mg/mL.

Further dilute the stock solution to a final concentration of 1-10 µg/mL in the same solvent.

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap

instrument, coupled to a liquid chromatography (LC) system or direct infusion source.

LC-MS Method:

Column: A suitable C18 column.

Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

Flow Rate: 0.2-0.5 mL/min.

Injection Volume: 1-5 µL.

Mass Spectrometry Parameters:

Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for

fatty acids.

Scan Range: m/z 100-500.

Resolution: Set to a high resolution (e.g., >60,000) to resolve isotopic peaks.

Acquire full scan mass spectra.

Data Analysis:

Extract the ion chromatogram for the [M-H]⁻ ion of Oleic Acid-d17 (expected m/z ~298.4).

From the mass spectrum of the corresponding peak, determine the relative intensities of

the monoisotopic peak and the peaks corresponding to lower deuterated species (d0 to

d16).
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Calculate the percentage of isotopic enrichment by dividing the intensity of the d17 peak

by the sum of intensities of all isotopic peaks (d0 to d17) and multiplying by 100.

Assessment of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the chemical purity of Oleic Acid-d17 and identify any potential

impurities, such as other fatty acids or isomers.

Methodology:

Sample Preparation (Derivatization):

Fatty acids require derivatization to increase their volatility for GC analysis. A common

method is to convert them to fatty acid methyl esters (FAMEs).

To a known amount of Oleic Acid-d17 (e.g., 1 mg), add 1 mL of 2% methanolic sulfuric

acid.

Heat the mixture at 60-70°C for 1-2 hours.

After cooling, add 1 mL of water and 1 mL of hexane. Vortex and centrifuge.

Carefully collect the upper hexane layer containing the FAMEs for GC-MS analysis.

Instrumentation and Analysis:

Instrument: Gas chromatograph coupled to a mass spectrometer.

Column: A polar capillary column suitable for FAME analysis (e.g., a wax column).

Injector Temperature: 250°C.

Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 240°C) at a rate of 3-5°C/min.

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range of m/z

50-500.

Data Analysis:

Identify the peak corresponding to Oleic Acid-d17 methyl ester based on its retention time

and mass spectrum.

Calculate the chemical purity by determining the area of the Oleic Acid-d17 FAME peak

as a percentage of the total area of all peaks in the chromatogram.

Identify any impurity peaks by comparing their mass spectra to a library (e.g., NIST).

Visualizing Workflows and Pathways
To further aid in the practical application and understanding of Oleic Acid-d17, the following

diagrams, generated using Graphviz, illustrate a typical experimental workflow and a relevant

biological pathway.

Caption: Workflow for evaluating and selecting an Oleic Acid-d17 supplier.

Oleic Acid-d17 is often used in studies of lipid peroxidation, a key process in ferroptosis, a

form of regulated cell death. The diagram below illustrates a simplified signaling pathway of

ferroptosis where deuterated fatty acids can play a protective role.

Caption: Role of deuterated fatty acids in inhibiting ferroptosis.

By providing a clear comparison of supplier specifications and robust protocols for verification,

this guide aims to empower researchers to confidently select the most suitable Oleic Acid-d17
for their experimental needs, ultimately contributing to the integrity and success of their

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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